Cas no 954011-06-4 (N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide)

• Product Name: N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide
• CAS No: 954011-06-4
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6260178
• PubChem ID: 16891480
• Update Time: 2025-05-19

N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide
• N'-cyclohexyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide
• 954011-06-4
• F5021-0270
• AKOS024490720
• N1-cyclohexyl-N2-(4-(dimethylamino)phenethyl)oxalamide
• N'-cyclohexyl-N-[2-[4-(dimethylamino)phenyl]ethyl]oxamide

• Inchi： 1S/C18H27N3O2/c1-21(2)16-10-8-14(9-11-16)12-13-19-17(22)18(23)20-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： HUBMVGWXQRLFMP-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC(=CC=1)N(C)C)=O)NC1CCCCC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 954011-06-4 and Product Name: N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide

Compound with the CAS number 954011-06-4 and the product name N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology. The intricate molecular architecture of this compound, featuring a cyclohexyl group and a dimethylamino substituent, contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further exploration.

The N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide molecule is a derivative of ethanediamide, which is known for its role as a building block in the synthesis of various bioactive compounds. The presence of the cyclohexyl moiety enhances the compound's solubility and stability, while the dimethylamino group introduces basicity, facilitating interactions with acidic moieties in biological systems. These features make the compound particularly interesting for designing novel drugs targeting specific biological pathways.

Recent studies have highlighted the potential of this compound in modulating enzymatic activities and cellular processes. The N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide structure has been shown to exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress, suggesting its therapeutic potential in conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary research indicates that this compound may interact with receptors and ion channels, offering possibilities for applications in central nervous system disorders.

The synthesis of N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and selective functional group transformations, are employed to construct the desired molecular framework. The use of chiral auxiliaries or asymmetric catalysts may be necessary to achieve enantiopure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

In the context of drug discovery, the N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide molecule serves as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structural features, researchers can explore how changes in the cyclohexyl or dimethylamino groups influence its biological activity. This approach allows for the optimization of pharmacokinetic properties such as bioavailability, metabolic stability, and target specificity.

The compound's potential is further underscored by its compatibility with high-throughput screening (HTS) platforms, enabling rapid assessment of its interaction with a wide range of biological targets. Computational modeling techniques, including molecular docking and quantum mechanics simulations, are increasingly used to predict binding affinities and mechanisms of action before experimental validation. These computational tools help streamline the drug discovery process by identifying promising candidates early in the development pipeline.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality batches of N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide for research or commercial purposes. Quality control measures must be implemented at every stage of production to monitor purity, impurity profiles, and consistency across batches. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory experts are crucial to navigate the complexities of pharmaceutical manufacturing standards.

The future directions for research on this compound include exploring its role in complex biological systems through preclinical studies. Investigating its effects on cell cultures, animal models, and potentially human subjects will provide insights into its therapeutic efficacy and safety profile. Additionally, studying how the compound interacts with other molecules or pathways may uncover novel mechanisms that could be exploited for therapeutic intervention.

In conclusion,N'-cyclohexyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide, characterized by CAS No. 954011-06-4, represents a promising candidate for further development in pharmaceuticals. Its unique structural features offer opportunities for designing drugs with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.